Cas no 129785-16-6 (2-Piperidineethanol, a,6-dimethyl-, (aR,2R,6R)-)

2-Piperidineethanol, a,6-dimethyl-, (aR,2R,6R)- structure
129785-16-6 structure
Product Name:2-Piperidineethanol, a,6-dimethyl-, (aR,2R,6R)-
CAS No:129785-16-6
MF:C9H19NO
MW:157.253262758255
CID:161648
PubChem ID:182960
Update Time:2025-04-19

2-Piperidineethanol, a,6-dimethyl-, (aR,2R,6R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidineethanol, a,6-dimethyl-, (aR,2R,6R)-
    • (2R)-1-[(2R,6R)-6-methylpiperidin-2-yl]propan-2-ol
    • 129785-16-6
    • (-)-Pinidinol
    • NS00094741
    • Pinidinol
    • DTXSID60156239
    • 2-Piperidineethanol, alpha,6-dimethyl-, (2R-(2alpha(R*),6alpha)-
    • epipinidinol
    • Inchi: 1S/C9H19NO/c1-7-4-3-5-9(10-7)6-8(2)11/h7-11H,3-6H2,1-2H3/t7-,8-,9-/m1/s1
    • InChI Key: DVJHWTLBEYCZJZ-IWSPIJDZSA-N
    • SMILES: O[C@H](C)C[C@H]1CCC[C@@H](C)N1

Computed Properties

  • Exact Mass: 157.14677
  • Monoisotopic Mass: 157.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 0.901
  • Boiling Point: 253.3°Cat760mmHg
  • Flash Point: 88°C
  • Refractive Index: 1.446
  • PSA: 32.26
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.